2-Chloro-5-(4-chloro-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(4-chloro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-6-10(15)3-4-11(8)9-2-5-13(16)12(7-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: YVATVDCVTLZNJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID70690371
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261929-96-7

Description

2-Chloro-5-(4-chloro-2-methylphenyl)benzoic acid, 95% (hereafter referred to as 2-C5-4-C2-MPBA) is an organic compound belonging to the class of aromatic carboxylic acids. It is a white, crystalline solid with a melting point of 135-136°C. 2-C5-4-C2-MPBA has a wide range of potential applications, from being used as a precursor to pharmaceuticals and agrochemicals to being used as a reagent in organic synthesis. In

Scientific Research Applications

2-C5-4-C2-MPBA has a wide range of potential applications in scientific research. It can be used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. It can also be used as a reagent in organic synthesis. In addition, 2-C5-4-C2-MPBA can be used in the synthesis of other organic compounds, such as polymers, dyes, and surfactants, as well as in the production of materials for use in nanotechnology.

Mechanism of Action

2-C5-4-C2-MPBA is an aromatic carboxylic acid, which means that it is capable of undergoing a wide range of reactions. When exposed to a basic environment, 2-C5-4-C2-MPBA will undergo an acid-base reaction, resulting in the formation of a carboxylate anion. This carboxylate anion can then be used as a nucleophile in a variety of reactions, such as nucleophilic substitution, nucleophilic addition, and nucleophilic acylation.
Biochemical and Physiological Effects
2-C5-4-C2-MPBA has a wide range of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Inhibition of COX-2 has been linked to anti-inflammatory, analgesic, and antipyretic effects. In addition, 2-C5-4-C2-MPBA has been shown to inhibit the enzyme lipoxygenase, which is involved in the synthesis of leukotrienes. Inhibition of lipoxygenase has been linked to anti-inflammatory and antinociceptive effects.

Advantages and Limitations for Lab Experiments

2-C5-4-C2-MPBA has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively easy to synthesize. In addition, it is stable and non-toxic, making it safe to use in laboratory settings. However, there are some limitations to using 2-C5-4-C2-MPBA in laboratory experiments. It is a relatively weak acid, which means that it is not suitable for use in reactions that require a strong acid. In addition, it is not very soluble in water, which can limit its use in aqueous solutions.

Future Directions

There are a number of potential future directions for research on 2-C5-4-C2-MPBA. One potential direction is to further explore its potential applications in pharmaceuticals and agrochemicals. Another potential direction is to explore its potential as a reagent in organic synthesis. In addition, further research could be done to explore its potential as a precursor for the synthesis of other organic compounds, such as polymers, dyes, and surfactants. Finally, further research could be done to explore its potential uses in nanotechnology.

Synthesis Methods

2-C5-4-C2-MPBA can be synthesized in a two-step process. The first step involves the reaction of 4-chloro-2-methylphenol with chlorine gas in aqueous solution to form 4-chloro-2-methylphenyl chloroformate. The second step involves the reaction of the 4-chloro-2-methylphenyl chloroformate with sodium hydroxide to form 2-C5-4-C2-MPBA. The reaction is carried out in the presence of a solvent such as acetonitrile.